![molecular formula C8H14N2O B3025341 1,8-Diazaspiro[4.5]decan-2-one CAS No. 1158749-93-9](/img/structure/B3025341.png)
1,8-Diazaspiro[4.5]decan-2-one
Overview
Description
“1,8-Diazaspiro[4.5]decan-2-one” is a chemical compound with the molecular formula C8H14N2O . It is a derivative of spiro[4.5]decan-2-one , which is a class of compounds that have been found to have various applications in medicinal chemistry .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a spirocyclic scaffold, which is a common feature in many bioactive compounds . The spirocyclic scaffold is characterized by two rings of different sizes sharing a single atom, which in this case is a nitrogen atom .
Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available, related compounds such as 2,8-diazaspiro[4.5]decan-1-one derivatives have been studied for their reactivity. For instance, these compounds have been found to act as potent inhibitors of receptor-interacting protein kinase 1 (RIPK1), a key player in necroptosis, a form of programmed cell death .
Scientific Research Applications
Calcium Channel Antagonists
- T-Type Calcium Channel Inhibition : Research by Fritch and Krajewski (2010) explored 2,8-diazaspiro[4.5]decan-1-ones as T-type calcium channel antagonists, finding them to be effective with modest selectivity over L-type channels (Fritch & Krajewski, 2010).
Enzyme Inhibitors
- Prolyl Hydroxylase Domain-Containing Protein 2 Inhibition : Deng et al. (2013) discovered a complex crystal structure of PHD2 with a 2,8-diazaspiro[4.5]decan-1-one analogue, leading to the development of potent inhibitors with good oral pharmacokinetics (Deng et al., 2013).
- CCR4 Antagonists : Shukla et al. (2016) synthesized potent CCR4 antagonists based on 2,8-diazaspiro[4.5]decan-8-yl)pyrimidin-4-amine, demonstrating the ability to induce endocytosis of CCR4 (Shukla et al., 2016).
Therapeutic Agents
- Inflammatory Bowel Disease Treatment : Yang et al. (2022) identified 2,8-diazaspiro[4.5]decan-1-one derivatives as selective TYK2/JAK1 inhibitors, showing promise in treating inflammatory bowel disease (Yang et al., 2022).
- Antifungal Agents : Li et al. (2019) reported that certain 2,8-diazaspiro[4.5]decan-1-one derivatives exhibit strong inhibition against chitin synthase, positioning them as potential antifungal agents (Li et al., 2019).
Hypertension Treatment
- Soluble Epoxide Hydrolase Inhibitors : Kato et al. (2013) found that 2,8-diazaspiro[4.5]decane-based trisubstituted urea derivatives are potent soluble epoxide hydrolase inhibitors, effective in treating hypertension (Kato et al., 2013).
Future Directions
The future directions for “1,8-Diazaspiro[4.5]decan-2-one” and its derivatives could involve further exploration of their potential therapeutic applications. For instance, 2,8-diazaspiro[4.5]decan-1-one derivatives have shown promise as potent RIPK1 inhibitors, suggesting potential for the treatment of diseases involving necroptosis .
Mechanism of Action
Target of Action
1,8-Diazaspiro[4.5]decan-2-one and its derivatives primarily target TYK2/JAK1 kinases and Receptor Interacting Protein Kinase 1 (RIPK1) . TYK2/JAK1 kinases are involved in the signaling of cytokines and growth factors, which are essential for immune response and cell growth. RIPK1 plays a crucial role in the necroptosis pathway, a form of programmed cell death .
Mode of Action
The compound interacts with its targets by inhibiting their kinase activity. This inhibition blocks the activation of the necroptosis pathway . In the case of TYK2/JAK1, the compound shows excellent potency with IC50 values of 6 and 37 nM, respectively .
Biochemical Pathways
The inhibition of RIPK1 blocks the necroptosis pathway, which is involved in various inflammatory diseases . On the other hand, the inhibition of TYK2/JAK1 kinases affects the signaling of cytokines and growth factors, impacting immune response and cell growth .
Pharmacokinetics
The compound demonstrates excellent metabolic stability
Result of Action
The inhibition of RIPK1 and TYK2/JAK1 kinases by the compound leads to potent anti-inflammatory efficacy . It regulates the expression of related TYK2/JAK1-regulated genes and the formation of Th1, Th2, and Th17 cells . This regulation results in a significant anti-necroptotic effect .
Biochemical Analysis
Biochemical Properties
1,8-Diazaspiro[4.5]decan-2-one has been identified as a potent inhibitor of certain enzymes, including receptor-interacting protein kinase 1 (RIPK1) and TYK2/JAK1 . It interacts with these enzymes, inhibiting their activity and thereby influencing biochemical reactions .
Cellular Effects
The effects of this compound on cells are significant. It has been shown to have a potent anti-necroptotic effect in U937 cells, a human monocytic cell line . This suggests that it can influence cell function, including cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
This compound exerts its effects at the molecular level through binding interactions with biomolecules, such as RIPK1 and TYK2/JAK1 . It inhibits these enzymes, leading to changes in gene expression .
Temporal Effects in Laboratory Settings
While specific information on the temporal effects of this compound in laboratory settings is limited, it has been noted for its excellent metabolic stability .
Metabolic Pathways
Its interaction with RIPK1 and TYK2/JAK1 suggests that it may play a role in the pathways these enzymes are involved in .
properties
IUPAC Name |
1,8-diazaspiro[4.5]decan-2-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N2O/c11-7-1-2-8(10-7)3-5-9-6-4-8/h9H,1-6H2,(H,10,11) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXPXPVHFEUNLBQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCNCC2)NC1=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1158749-93-9 | |
Record name | 1,8-diazaspiro[4.5]decan-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.